N-(1,2,3,5,6,7,8,8a-octahydroindolizin-1-yl)-5-methyl-1,2-oxazole-3-carboxamide

• IUPAC Name: N-(1,2,3,5,6,7,8,8a-octahydroindolizin-1-yl)-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C13H19N3O2/c1-9-8-11(15-18-9)13(17)14-10-5-7-16-6-3-2-4-12(10)16/h8,10,12H,2-7H2,1H3,(H,14,17)
• InChI Key: BZOXAWJIVNFDHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NC2CCN3C2CCCC3
• Molecular Formula: C13H19N3O2
• Molecular Weight: 249.31 g/mol

Description

N-(1,2,3,5,6,7,8,8a-octahydroindolizin-1-yl)-5-methyl-1,2-oxazole-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine and biotechnology.

Mechanism of Action

The mechanism of action of N-(1,2,3,5,6,7,8,8a-octahydroindolizin-1-yl)-5-methyl-1,2-oxazole-3-carboxamide involves the inhibition of specific enzymes and signaling pathways that are involved in cell proliferation and survival. This compound has been shown to inhibit the activity of protein kinases such as Akt and mTOR, which are known to be upregulated in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. These include the induction of apoptosis in cancer cells, the inhibition of cell proliferation, and the suppression of angiogenesis. Additionally, this compound has been shown to have anti-inflammatory properties and can modulate the immune response.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(1,2,3,5,6,7,8,8a-octahydroindolizin-1-yl)-5-methyl-1,2-oxazole-3-carboxamide in lab experiments is its potent anti-cancer properties. This makes it an ideal candidate for testing in cancer models. However, one of the limitations is that this compound can be difficult to synthesize and purify, which can make it challenging to obtain large quantities for testing.

Future Directions

There are several future directions for research on N-(1,2,3,5,6,7,8,8a-octahydroindolizin-1-yl)-5-methyl-1,2-oxazole-3-carboxamide. One area of interest is in the development of more efficient synthesis methods that can produce larger quantities of the compound. Additionally, further studies are needed to explore the potential applications of this compound in other areas such as immunotherapy and drug delivery. Finally, more research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Conclusion
In conclusion, this compound is a promising compound that has potential applications in medicine and biotechnology. Its potent anti-cancer properties and ability to modulate the immune response make it an ideal candidate for further research. However, more studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis method of N-(1,2,3,5,6,7,8,8a-octahydroindolizin-1-yl)-5-methyl-1,2-oxazole-3-carboxamide involves the reaction of 5-methyl-1,2-oxazole-3-carboxylic acid with N-(1,2,3,5,6,7,8,8a-octahydroindolizin-1-yl) amine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC). The resulting compound is then purified through column chromatography to obtain the final product.

Scientific Research Applications

N-(1,2,3,5,6,7,8,8a-octahydroindolizin-1-yl)-5-methyl-1,2-oxazole-3-carboxamide has been extensively studied for its potential applications in medicine and biotechnology. One of the most promising applications is in the treatment of cancer. Studies have shown that this compound has potent anti-cancer properties and can induce apoptosis in cancer cells.